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Compound of Interest

Compound Name: 8,10-Dioxoundecanoic acid

Cat. No.: B15374901

A Comparative Analysis of Dicarboxylic Acids:
Adipic Acid vs. Sebacic Acid

A Note on 8,10-Dioxoundecanoic Acid: Initial research efforts to provide a comparative
analysis of 8,10-Dioxoundecanoic acid were unsuccessful due to a lack of available scientific
literature and data regarding its physicochemical properties, biological activities, and
experimental protocols. To fulfill the comparative guide's objective, this report focuses on two
well-characterized and industrially significant dicarboxylic acids: Adipic Acid and Sebacic Acid.
Additionally, information on 3-Oxoadipic Acid is included to represent a keto-dicarboxylic acid,
offering a broader comparative context.

This guide is intended for researchers, scientists, and drug development professionals,
providing a detailed comparison of these compounds with supporting data and methodologies.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Adipic Acid, Sebacic
Acid, and 3-Oxoadipic Acid.
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Property Adipic Acid Sebacic Acid 3-Oxoadipic Acid
L L 3-Oxohexanedioic
IUPAC Name Hexanedioic acid Decanedioic acid "
aci

Chemical Formula CeH1004[1] C10H1804[2] CeHsOs
Molar Mass 146.14 g/mol [1] 202.25 g/mol [2] 160.12 g/mol [3]
Melting Point 152.1 °CJ[1] 131-134.5 °C[2][4] 124-125 °C[3]

. . 294.4 °C at 100 412.2 °C (Predicted)
Boiling Point 337.5 °C[5]

mmHg[2][6]

[3]

Water Solubility

Slightly soluble (1.9
/100 mL at 20°C)[7]

Poorly soluble (0.25
g/L)2]

1,000,000 mg/L
(estimated)[3]

o pKal =4.41, pKa2 = pKal =4.720, pKa2 = pKa=3.13
Acidity (pKa) )
5.41[7] 5.450[2][6] (Predicted)[3]
White crystalline White flake or White to off-white
Appearance ) ]
powder[1][8] powdered solid[2][4] solid[9]
Slightly acidic or mild
Odor Odorless|[8] characteristic Not specified
smell[10]

Biological Activity and Signaling Pathways

Dicarboxylic acids play various roles in biological systems, from metabolic intermediates to

signaling molecules.

Adipic Acid:

» Metabolism: Adipic acid is not naturally abundant but can be a minor metabolite of fatty acid

oxidation. Its accumulation can be an indicator of certain metabolic disorders. Side products

of some industrial synthesis methods include glutaric and succinic acids[11].

» Biological Effects: It is used as a food additive for its tartness and buffering capacity[7]. In

medicine, it has been incorporated into controlled-release drug formulations to achieve pH-
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independent release[12]. Some studies have investigated its antibacterial activity, particularly
when combined with other compounds[13].

Sebacic Acid:

e Metabolism: Sebacic acid is a naturally occurring dicarboxylic acid and a normal urinary
metabolite[6]. It can be metabolized through 3-oxidation[14]. It is found in sebum, the waxy
substance secreted by sebaceous glands[2].

» Signaling Pathways: Sebacic acid has been shown to modulate inflammatory responses.
Studies have indicated that it can decrease the lipopolysaccharide (LPS)-induced expression
of interleukin-6 (IL-6) MRNA in macrophage-like cells[15]. This anti-inflammatory effect,
however, did not appear to be mediated through the inhibition of the MAPK or NF-kB
signaling pathways[15]. Human neutrophils can convert sebacic acid into a potent activator
of pro-inflammatory cells via the OXERL1 receptor, suggesting a role in inflammatory skin
conditions[2].

o Therapeutic Potential: Due to its metabolic properties, sebacic acid has been proposed as
an alternative energy source in total parenteral nutrition for critically ill patients[14].
Supplementation with sebacic acid has been shown to improve fasting plasma glucose and
glucose tolerance in diabetic mice[14].

3-Oxoadipic Acid:

o Metabolism: 3-Oxoadipic acid is a key intermediate in the metabolism of the amino acids
tryptophan and lysine[16]. It is part of the 3-oxoadipate pathway, which is involved in the
breakdown of aromatic compounds in bacteria and other organisms[17].

» Clinical Relevance: Elevated levels of 3-oxoadipic acid can be indicative of certain inborn
errors of metabolism, such as 2-aminoadipic and 2-oxoadipic aciduria[18].

Signaling Pathway Diagram: 3-Oxoadipate Pathway

The following diagram illustrates the central role of 3-oxoadipate in the catabolism of aromatic
compounds.
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3-oxoadipate:

TCACycle
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Fig. 1: Simplified 3-Oxoadipate Pathway.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
are summaries of experimental protocols relevant to the analysis of these dicarboxylic acids.

Protocol 1: Synthesis of Adipic Acid from Cyclohexene

This protocol describes the oxidative cleavage of cyclohexene to produce adipic acid.

Workflow Diagram:
Fig. 2: Workflow for Adipic Acid Synthesis.
Methodology:

o Reaction Setup: In an Erlenmeyer flask, combine cyclohexene, water, and potassium

permanganate[19].

o Oxidation: Vigorously swirl the mixture. The reaction is exothermic, and the temperature
should be maintained between 35-45°C. If necessary, cool the flask in an ice-water bath[19].

o Completion and Filtration: After the initial reaction, heat the mixture on a steam bath. Test for
the presence of permanganate using a spot test on filter paper. Filter the mixture by vacuum
filtration to remove the manganese dioxide precipitate[19].

« |solation: Wash the filter cake with a hot sodium hydroxide solution. The filtrate is then
concentrated by boiling, cooled, and acidified with concentrated hydrochloric acid to
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precipitate the adipic acid[19].

 Purification: Collect the crude product by vacuum filtration and recrystallize from boiling
water to obtain purified adipic acid crystals[19].

e Analysis: Dry the final product and determine its melting point and yield[19][20].

Protocol 2: Quantification of Adipic Acid by Gas
Chromatography-Mass Spectrometry (GC-MS)

This protocol is for the quantitative analysis of adipic acid in a sample matrix.

Methodology:

Extraction: Isolate adipic acid from the sample matrix using liquid-liquid extraction with a
suitable organic solvent like ethyl acetate[21].

» Derivatization: Convert the extracted adipic acid to its more volatile methyl ester derivative
using a derivatizing agent such as diazomethane. This step is crucial for GC analysis[21].

o GC-MS Analysis: Inject an aliquot of the derivatized sample into a gas chromatograph
equipped with a suitable column (e.g., a silicone-based stationary phase) and a mass
spectrometer detector.

o Quantification: Use a suitable internal standard (e.g., glutaric acid) added before the
extraction to accurately quantify the amount of adipic acid in the original sample[21].

Protocol 3: Synthesis of Sebacic Acid from Castor Oil

This protocol outlines a green chemistry approach for the synthesis of sebacic acid.
Methodology:
» Saponification: Saponify castor oil to produce sodium ricinoleate.

» Solid-Phase Cleavage: Mix sodium ricinoleate with potassium hydroxide and a catalyst (e.g.,
Fe20s) in a tubular furnace[22].
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» Reaction: Heat the mixture under controlled temperature and pressure to induce cleavage of
the ricinoleate, forming sebacate salts[22][23].

« |solation and Purification: Dissolve the reaction mixture in water, filter, and then acidify the
filtrate with a strong acid (e.g., hydrochloric or sulfuric acid) to precipitate sebacic acid[24].
The crude product can be further purified by recrystallization.

e Analysis: The purity of the final product can be confirmed by gas chromatography and by
measuring its melting point[23].

Conclusion

While information on 8,10-Dioxoundecanoic acid is scarce, the comparative analysis of adipic
acid and sebacic acid reveals distinct differences in their physicochemical properties and
biological activities, largely influenced by their chain length. Adipic acid, a shorter-chain
dicarboxylic acid, is a major industrial chemical with applications in polymer synthesis and as a
food additive. Sebacic acid, a longer-chain dicarboxylic acid derived from a renewable
resource, also finds use in polymers and lubricants and exhibits interesting anti-inflammatory
and metabolic regulatory properties. 3-Oxoadipic acid serves as a key metabolic intermediate
in the breakdown of amino acids and aromatic compounds. Further research into the properties
and potential applications of less common dicarboxylic acids, such as those with keto
functionalities, could unveil novel therapeutic and industrial opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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